Cas no 55267-92-0 ( )

• Product name: &nbsp
• CAS No: 55267-92-0
• MF: C₉H₁₉NO
• MW: 157.25326
• CID: 943625
• PubChem ID: 24196016

  Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpiperidin-2-yl)propan-2-ol--hydrogen chloride (1/1)
• DTXSID20638748
• NSC208418
• 55267-92-0
• NSC-208418
•  

• Inchi： InChI=1S/C9H19NO.ClH/c1-7-4-3-5-9(10-7)6-8(2)11;/h7-11H,3-6H2,1-2H3;1H
• InChI Key： WAKUSPNRESWJRZ-UHFFFAOYSA-N
• SMILES： CC1CCCC(N1)CC(C)O.Cl

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26